1-(4-Methylphenyl)-6,7-dimethoxy-3,4-dihydroisoquinoline

• IUPAC Name: 6,7-dimethoxy-1-(4-methylphenyl)-3,4-dihydroisoquinoline
• InChI: InChI=1S/C18H19NO2/c1-12-4-6-13(7-5-12)18-15-11-17(21-3)16(20-2)10-14(15)8-9-19-18/h4-7,10-11H,8-9H2,1-3H3
• InChI Key: YGLKVQPJAUSVRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NCCC3=CC(=C(C=C32)OC)OC
• Molecular Formula: C18H19NO2
• DSSTOX Substance ID: DTXSID90438671
• Molecular Weight: 281.3 g/mol
• CAS No.: 583871-31-2

Description

Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical and Chemical Properties Analysis

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Mechanism of Action

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